Cas no 1005295-38-4 (N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1005295-38-4
• MF: C₂₁H₁₉N₃O₄S
• MW: 409.458263635635
• CID: 6308897
• PubChem ID: 18568110
• Update Time: 2025-10-28

N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide
• N-[4-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• N-(4-(2-((4-methylbenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• AKOS004951981
• 1005295-38-4
• F2202-0813

• Inchi： 1S/C21H19N3O4S/c1-13-2-4-14(5-3-13)10-22-19(25)9-16-11-29-21(23-16)24-20(26)15-6-7-17-18(8-15)28-12-27-17/h2-8,11H,9-10,12H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key： GAGCFFZHLUNONA-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2C=CC(C)=CC=2)=O)N=C1NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 409.10962727g/mol
• Monoisotopic Mass: 409.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide

Research Briefing on N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS: 1005295-38-4)

In recent years, the compound N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS: 1005295-38-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and benzodioxole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing synthesizes the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the thiazole ring and the benzodioxole group are essential for its biological activity. These findings have been published in high-impact journals, underscoring the compound's relevance in medicinal chemistry.

Mechanistic studies have elucidated that N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide acts as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo experiments demonstrated its efficacy in suppressing the activity of key kinases, which are often dysregulated in cancers and autoimmune diseases. These results suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting these conditions.

In addition to its kinase inhibitory properties, the compound has also shown promise in modulating other biological targets. For example, a 2023 study published in the Journal of Medicinal Chemistry reported its interaction with G-protein-coupled receptors (GPCRs), which play a crucial role in signal transduction. This dual functionality highlights the compound's versatility and potential for multi-target drug development, a growing trend in modern pharmacology.

Despite these promising findings, challenges remain in the clinical translation of N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical scaffold and demonstrated biological activity make it a compelling candidate for continued investigation. Future research directions may include structural modifications to enhance its pharmacokinetic properties and the exploration of its efficacy in combination therapies.

In conclusion, N-[4-({[(4-methylphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS: 1005295-38-4) represents a promising molecule in the field of chemical biology and drug discovery. Its ability to target multiple biological pathways, coupled with recent advancements in its synthesis and mechanistic understanding, positions it as a valuable tool for both academic and industrial research. As the scientific community continues to unravel its full potential, this compound may pave the way for innovative therapeutic strategies in the treatment of complex diseases.